Cas no 495404-71-2 (Butanedioic acid, 2-[[(1S)-1-bromodecyl]oxy]-3-hydroxy-, dimethylester, (2R,3R)-)

• Product Name: Butanedioic acid, 2-[[(1S)-1-bromodecyl]oxy]-3-hydroxy-, dimethylester, (2R,3R)-
• CAS No: 495404-71-2
• MF: C₁₆H₂₉BrO₆
• MW: 397.301865339279
• CID: 1523724
• Update Time: 2024-08-24

Butanedioic acid, 2-[[(1S)-1-bromodecyl]oxy]-3-hydroxy-, dimethylester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-[[(1S)-1-bromodecyl]oxy]-3-hydroxy-, dimethylester, (2R,3R)-
• Butanedioic acid, 2-[[(1S)-1-bromodecyl]oxy]-3-hydroxy-, 1,4-dimethyl ester, (2R,3R)-

• Inchi： 1S/C16H29BrO6/c1-4-5-6-7-8-9-10-11-12(17)23-14(16(20)22-3)13(18)15(19)21-2/h12-14,18H,4-11H2,1-3H3/t12-,13-,14-/m1/s1
• InChI Key： HXCASGBXFQDVBI-MGPQQGTHSA-N
• SMILES： C(OC)(=O)[C@H](O[C@@H](Br)CCCCCCCCC)[C@@H](O)C(OC)=O

Computed Properties

• Exact Mass: 396.11477

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 460.8±40.0 °C(Predicted)
• PSA: 82.06
• pka: 11.49±0.20(Predicted)